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Section 1: Compound Profile and Strategic
Importance
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Compound of Interest

Compound Name: 6-Bromo-2-chloroquinoxaline

Cat. No.: B1281081

6-Bromo-2-chloroquinoxaline is a halogenated heterocyclic compound widely utilized as a
building block in the synthesis of more complex molecules.[1] Its structure, featuring two
distinct halogen atoms at positions 2 and 6 of the quinoxaline core, allows for selective,
stepwise functionalization through reactions like Suzuki, Buchwald-Hartwig, and nucleophilic
aromatic substitution. This versatility makes it a valuable precursor for developing novel
therapeutic agents, including kinase inhibitors and antiviral compounds.[2][3] Understanding its
chemical properties and associated hazards is paramount for its safe and effective use in a
laboratory setting.

Chemical and Physical Properties

A summary of the key physical and chemical identifiers for 6-Bromo-2-chloroquinoxaline is
provided below.
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Property Value Source(s)
CAS Number 55687-02-0 [415]
Molecular Formula CsHaBrCIN2 [41[6]
Molecular Weight 243.49 g/mol [41[6]
Appearance Solid [5]

Melting Point 150-152.5 °C [5]

Boiling Point 312.5 °C at 760 mmHg [5]

IUPAC Name 6-bromo-2-chloroquinoxaline [5]

InChi Key XDJDRCGDVKTDHY- 5]

UHFFFAOYSA-N

graph "chemical structure" {
layout=neato;

node [shape=none, margin=0];
edge [style=bold];

// Define nodes for atoms

N1 [label="N", pos="0,1!", fontcolor="#202124"];
N2 [label="N", pos="2,0!", fontcolor="#202124"];
Cl [label="C", pos="1,1!", fontcolor="#202124"];
C2 [label="C", pos="2,1!", fontcolor="#202124"];
C3 [label="C", pos="3,0!", fontcolor="#202124"];
C4 [label="C", pos="3,-1!", fontcolor="#202124"];
C5 [label="C", pos="2,-2!", fontcolor="#202124"1;
C6 [label="C", pos="1,-2!", fontcolor="#202124"1;
C7 [label="C", pos="0,-1!", fontcolor="#202124"];
C8 [label="C", pos="1,0!", fontcolor="#202124"];
Cl [label="Cl", pos="-1,2!", fontcolor="#34A853"];
Br [label="Br", pos="4,-2!", fontcolor="#EA4335"];
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// Define aromatic ring bonds
N1 -- C1 [len=1.2];
Cl -- C2 [len=1.2];
C2 -- N2 [len=1.2];
N2 -- C3 [len=1.2];
C3 -- C4 [len=1.2];
C4 -- C5 [len=1.2];
C5 -- C6 [len=1.2];
C6 -- C7 [len=1.2];
C7 -- N1 [len=1.2];

C8 -- Cl [style=invis]; // Center point for clarity

C8 -- N1 [len=1.2];
C8 -- N2 [len=1.2];
C8 -- C7 [len=1.2];
C8 -- C3 [len=1.2];

// Substituents
N1 -- ClL [len=1.2];
C4 -- Br [len=1.2];

// Benzene ring double bonds
Cl -- C2 [style=solid];
C3 -- C4 [style=dashed];
C5 -- (C6 [style=dashed];
C7 -- N1 [style=dashed];
C2 -- N2 [style=dashed];
N2 -- C8 [style=solid];
C8 -- C7 [style=solid];
C6 -- C7 [style=solid];
C4 -- C5 [style=solid];
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C3 -- (8 [style=dashed];
}

Caption: Chemical Structure of 6-Bromo-2-chloroquinoxaline.

Section 2: Hazard Identification and GHS
Classification

According to the Globally Harmonized System (GHS), 6-Bromo-2-chloroquinoxaline is
classified as a hazardous substance.[4] The primary hazards are related to acute toxicity and

irritation.
Hazard Class GHS Classification = Hazard Statement Source(s)
o H302: Harmful if
Acute Toxicity, Oral Category 4 [51[7]
swallowed
Skin H315: Causes skin
: - Category 2 N [51[7]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
I Category 2A N [51[7]
Damage/Irritation eye irritation
Specific Target Organ
o ) Category 3 H335: May cause
Toxicity (Single ] ) o [51[7]
(Respiratory Tract) respiratory irritation
Exposure)
Acute Toxicity, H332: Harmful if
) Category 4 ) [7]
Inhalation inhaled

GHS Label Elements

The GHS label for this compound includes a specific pictogram, signal word, and a series of
hazard and precautionary statements.

Caption: GHS Pictogram and Hazard Statements.[5][7]

Expert Interpretation: The "Harmful" classification (as opposed to "Toxic" or "Fatal") indicates a
moderate level of acute toxicity. However, the primary day-to-day risks for researchers lie in its
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irritant properties. The fine, solid nature of the compound means dust inhalation is a significant
route of exposure, leading to respiratory tract irritation.[5] Skin and eye contact can cause
significant irritation, necessitating robust personal protective equipment (PPE).

Section 3: Risk Mitigation and Safe Handling
Protocols

A proactive approach to safety involves a multi-layered strategy encompassing engineering
controls, administrative procedures, and personal protective equipment.

Engineering and Administrative Controls

» Ventilation: All handling of solid 6-Bromo-2-chloroquinoxaline and its solutions must be
performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[8][9]

» Designated Area: Establish a designated area within the lab specifically for working with
halogenated heterocycles. This area should be clearly marked, and access should be
restricted.

» Safe Handling Practices: Avoid dust formation during weighing and transfer by using smooth,
careful motions. Never dry sweep spills; use appropriate wet cleanup methods or a HEPA-
filtered vacuum.[8]

Personal Protective Equipment (PPE)

The selection of PPE is critical and should be based on a thorough risk assessment.

o Eye and Face Protection: Wear chemical safety goggles and a face shield that conform to
OSHA 29 CFR 1910.133 or European Standard EN166.[9]

o Skin Protection: Wear a flame-retardant lab coat and handle the compound with chemically
resistant gloves (e.g., nitrile). Gloves must be inspected before use and removed using the
proper technique to avoid skin contamination.[8][10]

» Respiratory Protection: If working outside of a fume hood is unavoidable (e.g., during a
large-scale spill cleanup), a NIOSH/MSHA or EN 149 approved respirator with an
appropriate particulate filter is mandatory.
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Storage and Stability

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.[9][11]
Some suppliers recommend refrigeration at 4°C for long-term storage.[5]

e Incompatibilities: Keep away from strong oxidizing agents.[11]

e Hazardous Decomposition: Combustion produces toxic gases, including carbon oxides (CO,
CO02), nitrogen oxides (NOXx), hydrogen chloride (HCI), and hydrogen bromide (HBr).[9]
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Preparation Phase
Risk Assessment:
Review SDS and Procedures

;

Assemble PPE:
Goggles, Face Shield,
Lab Coat, Gloves

i

Prepare Workspace:
Verify Fume Hood Function,
Clear Area, Designate Waste

Handling Phase

Weigh Compound
in Fume Hood

Perform Reaction/
Procedure

Transfer & Seal
Reaction Vessel

Post-Handling Phase
Y
Decontaminate Glassware
& Surfaces
Segregate & Label
Halogenated Waste

Remove PPE &
Wash Hands Thoroughly
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Rinse Mouth
Do NOT Induce Vomiting

Rinse with Water (15+ min)
Remove Contact Lenses  |____
Exposure Event B Seek Immediate
(Inhalation, Skin, Eye, Ingestion) > Medical Attention & Safety Officer
Wash with Soap & Water (15+ min)
Remove Contaminated Clothing

Move to Fresh Air
Provide Oxygen/CPR if needed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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